BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Commercial Availability &
Handling of 4-Bromopyrimidine Hydrobromide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Bromopyrimidine hydrobromide
CAS No.: 1187931-22-1
Cat. No.: B1439414
Get Quote
. J

Executive Summary & Strategic Advisory

4-Bromopyrimidine hydrobromide (CAS: 1187931-22-1) is a critical heterocyclic building
block used primarily in the synthesis of kinase inhibitors and receptor antagonists via Suzuki-
Miyaura cross-coupling and SNAr reactions.

Critical Advisory:

« ldentity Hazard: Do not confuse with 4-Bromopyridine hydrochloride (CAS 19524-06-2).
These are distinct chemical entities with different reactivities, though they share similar
instability profiles in their free-base forms.

 Stability: The free base (4-bromopyrimidine) is chemically unstable, acting as a "brutal
lachrymator" and prone to rapid self-oligomerization. The hydrobromide (HBr) salt is the only
recommended commercial form for storage and transport.

e Handling: The salt is hygroscopic and corrosive.[1] It must be stored at 2—8°C under inert
atmosphere (Argon/Nitrogen).
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Commercial Landscape & Supplier Analysis[1][2]

The market for 4-Bromopyrimidine hydrobromide is fragmented, with "Tier 1" catalog
suppliers often holding limited stock while "Tier 2" custom synthesis houses offer bulk on lead
times of 2—-3 weeks.

Verified Supplier Matrix

The following table aggregates verified suppliers based on catalog listings and stock reliability.

Supplier

Catalog #

Purity

Pack Sizes

Primary
Region

Notes

Apollo
Scientific

OR55159

295%

100mg, 149,
59

UK/Europe

High
reliability;
specific HBr

listing.

Synblock

SB31411

>98%

Custom

Global

Specializes in
heterocyclic

blocks.

Biosynth

FB11225

295%

250mg, 1g

Global/lUSA

Lists as "Free
Base" but
often ships
salt; verify
COA.

MilliporeSigm

a

(Sourced)

N/A

Inquiry

Global

Likely re-
soursed from
Ambeed/Ena

mine.

Ambeed

AMBH97F06
94E

95%

19, 59

USA

Good for
rapid R&D

quantities.

Procurement Decision Logic

Use the following logic flow to ensure acquisition of the correct chemical entity.
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Figure 1: Procurement decision tree to avoid common identity errors.

Technical Profile & Stability Mechanism
The Instability of the Free Base

Researchers often underestimate the reactivity of 4-bromopyrimidine. The C4 position is highly
electron-deficient. In the free base form, the pyrimidine nitrogen of one molecule can
nucleophilically attack the C4 position of another, displacing bromide. This leads to a cascade
of intermolecular self-quaternization (polymerization), resulting in an insoluble, intractable tar.

The Solution (HBr Salt): Protonating the ring nitrogens with HBr eliminates their nucleophilicity,

effectively "capping" the polymerization mechanism.
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Figure 2: Stability relationship. The salt form blocks the self-destruction pathway.

Experimental Protocols
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Protocol A: Quality Control (Identity Verification)

Before using a new batch, verify it has not decomposed into the pyridinium polymer.
e Solvent: Use DMSO-d6 (Salt is sparingly soluble in CDCI3).
e 1H NMR Targets:

o Look for distinct pyrimidine protons: ~8.0-9.0 ppm range.

o Pass: Sharp, well-resolved singlets/doublets.

o Fail: Broad "humps" in the baseline (indicative of polymerization) or extra peaks
corresponding to hydrolysis (4-hydroxypyrimidine).

» Visual Inspection: The salt should be a white to pale yellow crystalline solid. Dark orange or
brown sticky solids indicate decomposition.

Protocol B: "Just-in-Time" Free-Basing for Suzuki
Couplings

Context: You cannot use the HBr salt directly in base-sensitive catalytic cycles without
accounting for the acid. The best practice is in situ neutralization or immediate pre-
neutralization.

Reagents:

¢ 4-Bromopyrimidine HBr (1.0 equiv)

Boronic Acid (1.2 equiv)

Pd(PPh3)4 (5 mol%s)[2][3]

Solvent: 1,4-Dioxane/Water (4:1)

Base: K3PO4 (3.0 equiv) — Note: Extra equivalents required to neutralize HBr.

Step-by-Step Workflow:
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Preparation: In a reaction vial, add 4-Bromopyrimidine HBr, Boronic Acid, and Pd catalyst.

Inertion: Cap and purge with Argon for 5 minutes.

Solvent Add: Add degassed Dioxane. Do not add water yet.

Activation: Add the aqueous K3PO4 solution.

o Mechanistic Note: The first equivalent of base will instantly neutralize the HBr salt,
generating the free base in situ. The remaining 2 equivalents facilitate the transmetallation
step of the Suzuki cycle.

Reaction: Heat to 80-90°C immediately.

o Why? Heating immediately ensures the Pd oxidative addition competes favorably against
the self-polymerization of the newly formed free base.

Protocol C: Emergency Synthesis (If Commercial Stock
Unavailable)

If the HBr salt is backordered, it can be synthesized via the "One-Pot" HBr/Dioxane method
from 4-hydroxypyrimidine (though purchasing is preferred due to yield variability).

e Precursor: 4-Hydroxypyrimidine.
o Reagent: PBr3 (Phosphorus tribromide) or POBr3.

» Quench: Quench the reaction mixture into an HBr/Acetic Acid solution to precipitate the
stable salt directly, rather than isolating the unstable oil.

Applications in Drug Discovery
4-Bromopyrimidine is a "privileged scaffold" in medicinal chemistry.

» Kinase Inhibition: Used to synthesize Type | and Type Il kinase inhibitors (e.g., BRAF, EGFR)
where the pyrimidine ring acts as the hinge binder [1].
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» Receptor Antagonists: A key intermediate for Endothelin Receptor Antagonists (ERAS)
similar to Bosentan/Macitentan structures [2].

o Metabolic Targets: Reported activity in inhibiting phosphoenolpyruvate carboxykinase
(PEPCK), a target for diabetes, though this is a secondary application compared to its utility
as a synthetic building block [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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